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Compound of Interest

Compound Name: 5,6-Dimethoxy-1-indanone

Cat. No.: B192829

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,6-Dimethoxy-1-indanone, with the IUPAC name 5,6-dimethoxy-2,3-dihydroinden-1-one, is a
significant chemical intermediate in the synthesis of various pharmacologically active
compounds.[1] Its structural motif is a core component in medicinal chemistry, most notably as
a key precursor in the industrial synthesis of Donepezil, a prominent drug used for the
treatment of Alzheimer's disease.[2][3] This technical guide provides an in-depth overview of its
chemical properties, synthesis, spectral data, and biological significance, tailored for
professionals in research and drug development.

Chemical and Physical Properties

5,6-Dimethoxy-1-indanone is a white to light yellow crystalline powder.[2] A summary of its
key chemical and physical properties is presented in the table below.
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Property Value Source
5,6-dimethoxy-2,3-
IUPAC Name ) ) PubChem[1]
dihydroinden-1-one
CAS Number 2107-69-9 NIST WebBook[4]
Molecular Formula C11H1203 PubChem[1]
Molecular Weight 192.21 g/mol PubChem[1]
_ _ LookChem([5],
Melting Point 118-120 °C
ReddyChemTech
Boiling Point 339.7 °C at 760 mmHg LookChem[5]
Density 1.179 g/cm3 LookChem[5]
- Soluble in Chloroform, Ethyl
Solubility LookChem[5]
Acetate
White to light yellow crystal )
Appearance ChemicalBook[2]

powder

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 5,6-Dimethoxy-1-

indanone.

Spectroscopic Data

Key Features

1H NMR

Spectra available, detailed peak assignments

can be found in various databases.[1][6]

13C NMR

Spectra available for structural confirmation.[1]

Infrared (IR) Spectroscopy

Characteristic peaks corresponding to the

carbonyl group and aromatic ether linkages.[1]

[7]

Mass Spectrometry

Molecular ion peak at m/z 192, consistent with

the molecular weight.[1][4]
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Synthesis Protocols

An efficient and industrially scalable synthesis of 5,6-Dimethoxy-1-indanone is critical for its
application in drug manufacturing. One improved process involves the intramolecular Friedel-
Crafts cyclization of a propiophenone derivative.

Experimental Protocol: Improved Synthesis of 5,6-
Dimethoxy-1-indanone[9]

Objective: To synthesize 5,6-Dimethoxy-1-indanone from 3-chloro-3',4'-
dimethoxypropiophenone with improved yield and purity for large-scale production.

Materials:

3-chloro-3',4'-dimethoxypropiophenone

Sulfuric acid

Water

Organic solvent (e.g., dichloromethane)

Sodium bicarbonate solution

Procedure:

To a stirred solution of sulfuric acid, 3-chloro-3',4'-dimethoxypropiophenone is added under
an inert atmosphere.

e The reaction mixture is heated to 55-59°C and maintained for 6 to 8 hours. The progress of
the reaction is monitored by thin-layer chromatography (TLC).

» Upon completion, the reaction mixture is cooled and slowly quenched with ice-cold water.
e The aqueous layer is extracted with an organic solvent.

e The combined organic layers are washed with a sodium bicarbonate solution and then with
water.
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e The organic solvent is removed under reduced pressure to yield the crude product.

e The crude 5,6-Dimethoxy-1-indanone is purified by recrystallization from methanol to afford
a product with a purity of 98.59% by HPLC.[8]

Logical Relationship of Synthesis Steps

3-chloro-3',4'- Intramolecular
" S > ¥ " > Quenching Extraction with Washing with Solvent Recrystallization
dlmelﬂo;ﬁﬁ;{:gii?:none Fnedg:g:t\é Cg{gl;]z)at\on | with Ice Water Organic Solvent NaHCO3 and Water Evaporation (Methanol)

Click to download full resolution via product page
Caption: Workflow for the improved synthesis of 5,6-Dimethoxy-1-indanone.

Biological Significance and Applications

The indanone scaffold is recognized as a "privileged structure” in medicinal chemistry due to its
presence in numerous biologically active compounds.[3]

Role as a Pharmaceutical Intermediate:

The primary application of 5,6-Dimethoxy-1-indanone is as a crucial intermediate in the
synthesis of Donepezil, an acetylcholinesterase inhibitor used in the management of
Alzheimer's disease.[2][3]

Emerging Therapeutic Potential:

Recent research has explored the derivatization of 5,6-Dimethoxy-1-indanone to develop
novel therapeutic agents with a range of biological activities:

e Antimicrobial Agents: Novel derivatives have been synthesized and shown to possess
promising antibacterial activity.[9]

» Anticancer Activity: Some indanone derivatives have been investigated for their potential as
anticancer agents.[10]
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« Antiviral Properties: Thiosemicarbazone derivatives of 5,6-dimethoxy-1-indanone have
been shown to inhibit the replication of bovine viral diarrhea virus.[2]

* Neurodegenerative Diseases: Multifunctional hybrids incorporating the 5,6-dimethoxy-
indanone moiety have been designed as multi-target-directed ligands for Alzheimer's
disease, exhibiting dual inhibition of acetylcholinesterase and inflammation.[11]
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Caption: Biological activities stemming from 5,6-Dimethoxy-1-indanone derivatives.
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Conclusion

5,6-Dimethoxy-1-indanone is a valuable and versatile building block in medicinal chemistry
and drug development. Its established role in the synthesis of Donepezil, coupled with the
emerging therapeutic potential of its derivatives, underscores its continued importance for
researchers and scientists. The well-defined chemical properties and optimized synthesis
protocols facilitate its use in both laboratory-scale research and industrial applications, paving
the way for the discovery of new and improved therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 5,6-Dimethoxy-1-
indanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192829#iupac-name-for-5-6-dimethoxy-1-indanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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